Benzo[k]fluoranthene

Specification

• Description: Benzo(k)fluoranthene belongs to the class of polynuclear aromatic hydrocarbons (PAHs). PAHs are a group of well-known environmental pollutants with both mutagenic and carcinogenic properties. They are released into the environment by the pyrolysis of organic materials.; Benzo[k]fluoranthene is a pale yellow aromatic hydrocarbon consisting of five fused rings and is produced by the incomplete combustion of organic matter. Benzo(k)fluoranthene is primarily found in gasoline exhaust, cigarette smoke, coal tar, coal and oil combustion emissions, lubricating oils, used motor oils and crude oils. This substance is used only for research purposes. Benzo(k)fluoranthene is reasonably anticipated to be a human carcinogen. (NCI05); Benzo[k]fluoranthene is a member of naphthalenes.; Benzo(k)fluoranthene appears as pale yellow needles or yellow crystalline solid. (NTP, 1992)
• CAS No.: 207-08-9
• Molecular Formula: C20H12
• Molecular Weight: 252.3 g/mol
• IUPAC Name: benzo[k]fluoranthene
• Standard InChI: InChI=1S/C20H12/c1-2-6-15-12-19-17-10-4-8-13-7-3-9-16(20(13)17)18(19)11-14(15)5-1/h1-12H
• Standard InChI Key: HAXBIWFMXWRORI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1
• Canonical SMILES: C1=CC=C2C=C3C4=CC=CC5=C4C(=CC=C5)C3=CC2=C1
• Boiling Point: 896 °F at 760 mm Hg (NTP, 1992); 480.0 °C; 480 °C
• Colorform: Yellow prisms from hexane or acetic acid; Yellow plates from alcohol; needles from acetic acid
• Melting Point: 423 °F (NTP, 1992); 217.0 °C; 217 °C